Cas no 811810-59-0 (Benzoxazole, 2-(1,1-dimethylethyl)-6-fluoro-7-methyl- (9CI))
811810-59-0 structure
Product Name:Benzoxazole, 2-(1,1-dimethylethyl)-6-fluoro-7-methyl- (9CI)
CAS No:811810-59-0
MF:C12H14FNO
MW:207.24406671524
CID:715323
PubChem ID:45097042
Update Time:2025-04-19
Benzoxazole, 2-(1,1-dimethylethyl)-6-fluoro-7-methyl- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole, 2-(1,1-dimethylethyl)-6-fluoro-7-methyl- (9CI)
- 2-tert-butyl-6-fluoro-7-methyl-1,3-benzoxazole
- 811810-59-0
- 2-(tert-Butyl)-6-fluoro-7-methylbenzo[d]oxazole
- Benzoxazole,2-(1,1-dimethylethyl)-6-fluoro-7-methyl-(9ci)
- DTXSID80667554
- 6-Fluoro-7-methyl-2-(2-methyl-2-propanyl)-1,3-benzoxazole
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- Inchi: 1S/C12H14FNO/c1-7-8(13)5-6-9-10(7)15-11(14-9)12(2,3)4/h5-6H,1-4H3
- InChI Key: QFOCTPFAOAWHHG-UHFFFAOYSA-N
- SMILES: FC1C=CC2=C(C=1C)OC(C(C)(C)C)=N2
Computed Properties
- Exact Mass: 207.106
- Monoisotopic Mass: 207.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26A^2
- XLogP3: 3.9
Benzoxazole, 2-(1,1-dimethylethyl)-6-fluoro-7-methyl- (9CI) Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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